Cas no 68536-06-1 (4-methyl-1-(piperazin-1-yl)pentan-1-one)

• Product Name: 4-methyl-1-(piperazin-1-yl)pentan-1-one
• CAS No: 68536-06-1
• CID: 4656970
• Update Time: 2025-05-19

4-methyl-1-(piperazin-1-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(piperazin-1-yl)pentan-1-one

• SMILES： CC(C)CCC(=O)N1CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 4-methyl-1-(piperazin-1-yl)pentan-1-one

Comprehensive Overview of 4-methyl-1-(piperazin-1-yl)pentan-1-one (CAS No. 68536-06-1): Properties, Applications, and Industry Insights

4-methyl-1-(piperazin-1-yl)pentan-1-one, identified by its CAS No. 68536-06-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a piperazine ring with a pentanone backbone, making it a versatile intermediate for synthesizing bioactive molecules. Its chemical properties, such as solubility in polar solvents and stability under controlled conditions, render it valuable for targeted applications.

In recent years, the demand for piperazine derivatives like 4-methyl-1-(piperazin-1-yl)pentan-1-one has surged due to their role in developing CNS-active compounds and antidepressants. Researchers frequently explore its potential in modulating neurotransmitter systems, aligning with the growing focus on mental health therapeutics. The compound’s structural flexibility allows for modifications to enhance blood-brain barrier permeability, a critical factor in neuropharmacology.

The synthesis of CAS No. 68536-06-1 typically involves N-alkylation of piperazine with 4-methylpentanone derivatives, followed by purification via column chromatography. Industry protocols emphasize high-yield routes to meet scalability demands, while green chemistry principles are increasingly adopted to minimize environmental impact. Analytical techniques like HPLC and NMR spectroscopy ensure purity, addressing stringent regulatory standards for pharmaceutical intermediates.

Beyond pharmaceuticals, 4-methyl-1-(piperazin-1-yl)pentan-1-one finds niche applications in material science, particularly in designing polymeric coatings with enhanced adhesion properties. Its thermal stability and compatibility with epoxy resins make it a candidate for advanced composites. This dual utility underscores its relevance across interdisciplinary fields, resonating with trends in sustainable materials and bio-based chemistry.

Frequently searched questions about this compound include: "What is the synthetic route for 4-methyl-1-(piperazin-1-yl)pentan-1-one?" and "How does piperazine modification affect drug bioavailability?". These queries reflect user interest in structure-activity relationships and process optimization. Addressing such topics, this article highlights the compound’s mechanistic pathways and industrial relevance, bridging academic research with practical applications.

In conclusion, CAS No. 68536-06-1 exemplifies the intersection of medicinal chemistry and industrial innovation. Its adaptability to diverse applications—from neuropharmaceuticals to advanced materials—positions it as a compound of enduring scientific and commercial value. Ongoing research into its derivatization potential promises further breakthroughs, aligning with global priorities like healthcare sustainability and green manufacturing.